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In the quest for next-generation solar energy, perovskite solar cells (PSCs) have emerged as a
highly promising technology, demonstrating rapid increases in power conversion efficiency
(PCE). While lead-based perovskites have spearheaded this advancement, concerns over
lead's toxicity have catalyzed research into viable, less hazardous alternatives.[1] Among
these, tin-based perovskites have garnered significant attention due to their similar electronic
properties and potential for high performance.[2] This guide provides an objective comparison
of the performance, stability, and fundamental electronic processes of tin-based and lead-
based perovskite solar cells, supported by experimental data and detailed methodologies.

Performance Metrics: A Quantitative Comparison

The performance of a solar cell is primarily evaluated by four key parameters: open-circuit
voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency
(PCE). Lead-based PSCs have consistently achieved higher efficiencies, with certified values
exceeding 25%.[3] Tin-based PSCs, while promising, generally exhibit lower PCEs, primarily
due to challenges in material stability and fabrication.[4][5] Below is a summary of
representative performance data for high-performing tin-based and lead-based perovskite solar

cells.
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Note: The performance of perovskite solar cells is highly sensitive to the specific materials
used, device architecture, and fabrication conditions. Direct comparison of data from different
studies should be approached with caution.

Experimental Protocols

The fabrication and characterization of perovskite solar cells involve a series of precise steps.
The following outlines a general methodology for producing and evaluating both tin-based and
lead-based devices.

Fabrication of Perovskite Solar Cells (Solution
Processing)

A common method for fabricating PSCs in a laboratory setting is spin coating, which can be
performed using either a one-step or a two-step process.[6]

1. Substrate Preparation:

e Fluorine-doped tin oxide (FTO) or indium tin oxide (ITO) coated glass substrates are cleaned
sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.[7]

e The substrates are then treated with UV-ozone or oxygen plasma to ensure a hydrophilic
surface.

2. Deposition of Charge Transport Layers:

e An electron transport layer (ETL), such as titanium dioxide (TiOz) or tin oxide (SnO2), is
deposited onto the substrate. This can be achieved by spin coating a precursor solution
followed by annealing at high temperatures (e.g., 450-500 °C).[8]

o For inverted architectures, a hole transport layer (HTL) like PEDOT:PSS is deposited first.
3. Perovskite Layer Deposition:

e One-Step Method: A precursor solution containing both the metal halide (e.g., Pblz or Snlz)
and the organic halide (e.g., methylammonium iodide - MAI) in a solvent like DMF or DMSO
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is spin-coated onto the ETL.[6] An anti-solvent is often dripped onto the spinning substrate to
induce rapid crystallization, followed by annealing.

o Two-Step Method: A layer of the metal halide (e.g., Pblz) is first spin-coated and annealed.
The substrate is then immersed in or spin-coated with a solution of the organic halide (e.g.,
MAI) to convert the metal halide film into the perovskite structure, followed by another
annealing step.[5]

4. Deposition of the Hole/Electron Transport Layer:

o For a standard n-i-p architecture, a hole transport layer (HTL) solution (e.g., Spiro-OMeTAD
in chlorobenzene with additives like Li-TFSI and tBP) is spin-coated on top of the perovskite
layer.[7]

» For an inverted p-i-n architecture, an electron transport layer (e.g., a fullerene derivative like
PCBM) is deposited.

5. Electrode Deposition:

o A metal back contact, typically gold (Au) or silver (Ag), is deposited by thermal evaporation
through a shadow mask to define the active area of the solar cell.[1]

Characterization of Perovskite Solar Cells

1. Power Conversion Efficiency (PCE) Measurement:

e The current density-voltage (J-V) characteristics of the fabricated solar cells are measured
using a solar simulator under standard test conditions (STC): 1000 W/mz irradiance, AM1.5G
spectrum, and 25 °C cell temperature.

» Due to the hysteretic behavior often observed in PSCs, it is crucial to perform both forward
and reverse voltage scans and to report the stabilized power output from maximum power
point tracking (MPPT).[9][10]

2. Stability Testing:

» The long-term stability of the solar cells is evaluated under various stress conditions as
outlined by the International Summit on Organic Photovoltaic Stability (ISOS) protocols.[2]
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[11]

e These tests involve exposing the devices to controlled levels of humidity, elevated
temperatures, and continuous illumination (e.g., ISOS-D for dark storage, ISOS-L for light
soaking) and monitoring the degradation of their photovoltaic parameters over time.[11]
Encapsulation of the devices is a critical factor in stability testing.[4]

Comparative Analysis of Material Properties and
Device Physics

The differences in the photovoltaic performance and stability between tin-based and lead-
based perovskites stem from fundamental differences in their material properties and the
resulting charge carrier dynamics.

Charge Generation and Transport

Upon illumination, both types of perovskites absorb photons, creating electron-hole pairs
(excitons). These excitons quickly dissociate into free charge carriers, which are then
transported through the perovskite layer to be collected by the respective charge transport
layers. Tin-based perovskites, in theory, possess some advantageous properties such as high
carrier mobility.[12]

Recombination Pathways and Stability

A key challenge for tin-based perovskites is the facile oxidation of Sn2* to Sn4+.[12] This
oxidation process creates a high density of defect states within the material, which act as non-
radiative recombination centers.[13][14] This leads to a significant loss in Voc and overall
efficiency. The rapid crystallization of tin-based perovskite films can also lead to poor film
morphology and a higher defect density.[15]

In contrast, lead-based perovskites are more chemically stable, and while they also suffer from
defect-mediated recombination, the defect densities are generally lower, allowing for longer
charge carrier lifetimes and higher efficiencies.

Visualizing the Comparison
Logical Workflow for Comparison
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Caption: Logical workflow for the comparative analysis of tin-based and lead-based
perovskites.
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Caption: General experimental workflow for the fabrication and characterization of perovskite
solar cells.
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Caption: Simplified comparison of charge transport and recombination in lead-based vs. tin-
based perovskites.

Conclusion

Lead-based perovskite solar cells continue to demonstrate superior power conversion
efficiencies and stability compared to their tin-based counterparts. The primary challenge for
tin-based perovskites lies in mitigating the oxidation of Sn2*, which leads to high defect
densities and significant recombination losses. However, the drive to develop lead-free and
environmentally benign photovoltaic technologies continues to fuel intensive research into tin-
based and other alternative perovskite materials. Advances in material synthesis, additive
engineering, and device architecture are continuously improving the performance and stability
of tin-based perovskite solar cells, paving the way for their potential future as a viable, non-
toxic alternative in the solar energy landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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